Cas no 2229535-92-4 (1-1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethan-1-amine
• CAS No: 2229535-92-4
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• CID: 6235548
• PubChem ID: 165635437
• Update Time: 2025-05-21

1-1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethan-1-amine
• 1-[1-(5-chloro-2-fluoropyridin-3-yl)cyclopropyl]ethan-1-amine
• EN300-1977705
• 2229535-92-4

• Inchi： 1S/C10H12ClFN2/c1-6(13)10(2-3-10)8-4-7(11)5-14-9(8)12/h4-6H,2-3,13H2,1H3
• InChI Key： XIASHAQMYKXTBM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1(C(C)N)CC1)F

Computed Properties

• Exact Mass: 214.0673042g/mol
• Monoisotopic Mass: 214.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethan-1-amine

1-(5-Chloro-2-fluoropyridin-3-yl)cyclopropylethanamine (CAS No: 2229535-92-4)

1-(5-Chloro-2-fluoropyridin-3-yl)cyclopropylethanamine, also known by its CAS number 2229535-92-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with an ethanamine moiety attached to a substituted pyridine ring. The presence of chlorine and fluorine substituents on the pyridine ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethanamine involves a multi-step process that typically begins with the preparation of the substituted pyridine ring. The introduction of chlorine and fluorine substituents is achieved through electrophilic aromatic substitution reactions, followed by the attachment of the cyclopropylethanamine group. Recent advancements in catalytic methods and the use of environmentally friendly reagents have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

The structural features of this compound make it an attractive candidate for exploring its biological activity. The cyclopropyl group is known to impart unique conformational flexibility, which can enhance binding affinity to target proteins. Additionally, the electron-withdrawing effects of chlorine and fluorine atoms on the pyridine ring can modulate the electronic properties of the molecule, potentially influencing its interaction with biological systems. Recent studies have focused on evaluating its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

In terms of applications, 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethanamine has shown promise in medicinal chemistry as a building block for constructing more complex molecules with enhanced bioactivity. Its ability to participate in diverse chemical reactions, such as alkylation, acylation, and coupling reactions, makes it versatile for use in combinatorial library synthesis. Furthermore, its stability under physiological conditions suggests potential utility in drug delivery systems.

Recent research has also explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion profiles. Studies conducted in preclinical models have provided insights into its bioavailability and tissue distribution patterns, which are critical factors for determining its suitability as a drug candidate. These findings highlight the importance of optimizing drug delivery strategies to maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, 1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylethanamine (CAS No: 2229535974) represents a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups provide opportunities for further exploration into its biological activity and therapeutic potential. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in advancing chemical science and medicine.